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Compound of Interest

Compound Name:
3-(3,4-Dichlorophenyl)pentan-3-

amine

Cat. No.: B15264634

Get Quote

Executive Summary & Technical Context
3-(3,4-Dichlorophenyl)pentan-3-amine (CAS: 1183826-53-0) is a tertiary carbinamine

characterized by a pentan-3-amine core substituted at the 3-position with a 3,4-dichlorophenyl

moiety. Due to the symmetry of the two ethyl groups at the quaternary C3 carbon, the molecule

is achiral. Consequently, "isomers" in this context refers strictly to regioisomers of the

dichlorophenyl ring (e.g., 2,4-dichloro, 3,5-dichloro).

Differentiation of these isomers is challenging due to identical molecular weights (MW 232.15)

and similar fragmentation pathways. This guide outlines a definitive analytical workflow using

NMR (Nuclear Magnetic Resonance) as the primary discriminatory tool, supported by IR

(Infrared Spectroscopy) and MS (Mass Spectrometry).[1]

Analytical Workflow
The following decision tree illustrates the logical progression for identifying the specific isomer.
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Unknown Sample
(C11H15Cl2N)

Step 1: GC-MS / LC-MS
Confirm MW 231/233 (Isotope Pattern)

Isomers have identical m/z?

Step 2: FT-IR (ATR)
Analyze C-H Out-of-Plane Bending

Yes (Indistinguishable)

Step 3: 1H & 13C NMR
Definitive Structural Elucidation

Presumptive ID

Identify Specific Regioisomer
(3,4 vs 3,5 vs 2,4)

Confirmed ID

Click to download full resolution via product page

Caption: Analytical decision matrix for differentiating dichlorophenyl regioisomers.

Spectroscopic Profiles
A. Nuclear Magnetic Resonance (NMR)
NMR is the gold standard for this analysis. The symmetry of the substitution pattern on the

phenyl ring dictates the splitting patterns (multiplicity) and the number of unique carbon signals.

1H NMR Comparison (Aromatic Region)
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Solvent: CDCl₃ | Frequency: 400 MHz

Feature 3,4-Dichloro (Target)
3,5-Dichloro

(Symmetric)
2,4-Dichloro (Ortho)

Spin System ABX (Asymmetric) A₂X (Symmetric) ABX (Asymmetric)

Signal Count 3 Distinct Signals 2 Distinct Signals 3 Distinct Signals

Pattern d (~8Hz), d (~2Hz), dd
d (~2Hz), t (or broad

s)

d, d, dd (Shifted

upfield)

Coupling (J)
Hz

Hz
Hz(No ortho coupling)

Hz

Hz

Differentiation

Look for one large

ortho coupling and

one meta coupling.

Look for absence of

ortho coupling (only

small meta J).

Similar to 3,4 but

shifts differ due to

steric crowding at C2.

13C NMR Comparison
Solvent: CDCl₃ | Decoupled

Feature 3,4-Dichloro 3,5-Dichloro 2,4-Dichloro

Aromatic Carbons 6 Unique Signals 4 Unique Signals 6 Unique Signals

Symmetry None Axis through C1-C4 None

Key Shift
C-Cl carbons appear

~130-133 ppm.

C-Cl carbons are

equivalent (intense

signal).

C2-Cl is

shielded/shifted due to

proximity to the amine

chain.

Expert Insight: The 3,5-dichloro isomer is easily identified by its high symmetry in 13C NMR

(only 4 aromatic peaks). The 3,4- and 2,4- isomers both show 6 peaks, but 2,4-dichloro

derivatives typically show a distinct upfield shift for the proton at position 3 due to shielding

from the adjacent chlorines.
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B. Infrared Spectroscopy (FT-IR)
IR is useful for quick screening, particularly in the "fingerprint region" (600–900 cm⁻¹) where C-

H out-of-plane (oop) bending vibrations occur.

Isomer
Substitution
Pattern

Characteristic
Bands (cm⁻¹)

Interpretation

3,4-Dichloro 1,2,4-Trisubstituted
800–860 (2 adj

H)860–900 (1 iso H)

Requires two distinct

bands: one for the

adjacent protons (H5,

H6) and one for the

isolated proton (H2).

3,5-Dichloro 1,3,5-Trisubstituted 810–850 (3 iso H)

Often a single strong

band or closely

spaced doublet; lacks

the "2 adjacent"

splitting.

2,4-Dichloro 1,2,4-Trisubstituted Similar to 3,4

Difficult to distinguish

from 3,4 by IR alone;

rely on NMR.

C. Mass Spectrometry (GC-MS / LC-MS)
Ionization: EI (70 eV)[2]

While MS is poor for distinguishing regioisomers, it is essential for confirming the molecular

formula and the presence of the dichlorophenyl moiety.

Molecular Ion (M+): m/z 231 (³⁵Cl₂), 233 (³⁵Cl³⁷Cl), 235 (³⁷Cl₂).

Isotope Ratio: Characteristic 9:6:1 pattern for Cl₂.

Base Peak: m/z 202 (Loss of Ethyl group, [M-29]⁺).

Mechanism:[3] Alpha-cleavage is the dominant fragmentation pathway for tertiary amines.
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Differentiation Note: All isomers (3,4; 3,5; 2,4) will produce virtually identical mass spectra.

Do not rely on MS for isomer identification.

Experimental Protocols
Protocol 1: Sample Preparation for NMR
Objective: To obtain high-resolution spectra capable of resolving meta-coupling constants

(~2Hz).

Selection: Weigh 10–15 mg of the amine (or its hydrochloride salt).

Solvent: Add 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% TMS

(Tetramethylsilane) as an internal reference.

Note: If the sample is a salt (HCl), add 1 drop of NaOD/D₂O or use DMSO-d₆ to ensure

solubility, though CDCl₃ is preferred for shift comparison.

Filtration: Filter through a cotton plug into the NMR tube to remove undissolved particulates

that cause line broadening.

Acquisition:

1H: Minimum 16 scans, spectral width -2 to 14 ppm.

13C: Minimum 512 scans, spectral width -10 to 220 ppm.

Protocol 2: FT-IR Data Acquisition (ATR Method)
Cleaning: Clean the diamond crystal with isopropanol and ensure the background spectrum

is flat.

Deposition: Place ~2 mg of solid sample directly onto the crystal.

Compression: Apply pressure using the anvil until the force gauge is in the optimal green

zone.

Parameters: 32 scans at 4 cm⁻¹ resolution.
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Analysis: Apply baseline correction and identify peaks in the 600–1000 cm⁻¹ region.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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